Cas no 2287313-06-6 (3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287313-06-6
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6030164
• PubChem ID: 137946040
• Update Time: 2025-06-10

3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-6761689
• 2287313-06-6

• Inchi： 1S/C14H16O2/c1-2-10-5-3-4-6-11(10)13-7-14(8-13,9-13)12(15)16/h3-6H,2,7-9H2,1H3,(H,15,16)
• InChI Key： OQUIEVARMZKDPA-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=CC=CC=3CC)(C1)C2)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Exploring the Unique Properties and Applications of 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287313-06-6)

In the realm of organic chemistry, 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287313-06-6) has emerged as a compound of significant interest due to its distinctive bicyclo[1.1.1]pentane scaffold. This structural motif, characterized by its high strain and compact geometry, has garnered attention in pharmaceutical and materials science research. The compound's carboxylic acid functionality further enhances its versatility, making it a valuable building block for drug discovery and advanced material design.

Recent studies highlight the growing demand for strained ring systems like bicyclo[1.1.1]pentane derivatives, as they offer unique steric and electronic properties. Researchers are particularly intrigued by how the 2-ethylphenyl substituent influences the compound's reactivity and potential applications. In drug development, such frameworks are explored for their ability to improve metabolic stability and bioavailability—a hot topic in medicinal chemistry forums and AI-driven molecular design platforms.

The synthesis of 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid often involves innovative strategies to overcome the challenges posed by its strained architecture. Cutting-edge techniques like photocatalysis and transition-metal catalysis are frequently discussed in relation to similar compounds, reflecting broader trends in sustainable chemistry. These methods align with the industry's shift toward greener synthetic routes, a subject dominating search queries in organic synthesis optimization.

Beyond pharmaceuticals, this compound's rigid structure sparks interest in polymeric materials and supramolecular chemistry. Its potential to act as a linker or spacer in functional materials is being investigated, coinciding with rising searches for high-performance additives and nanostructured systems. The carboxylic acid group allows for further derivatization, enabling covalent attachment to surfaces or other molecules—an area explored in bioconjugation and surface modification studies.

Analytical characterization of CAS No. 2287313-06-6 typically employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently queried by analytical chemists. The compound's spectral fingerprints provide insights into the strain-induced chemical shifts, a phenomenon debated in computational chemistry circles. Such discussions often intersect with AI-assisted spectral interpretation tools, reflecting the digital transformation in chemical analysis.

As research progresses, the safety profile and environmental impact of bicyclo[1.1.1]pentane derivatives remain under scrutiny. While not classified as hazardous, proper handling protocols are emphasized—mirroring the broader scientific community's focus on laboratory safety best practices. This aligns with frequent searches for chemical compatibility and storage guidelines for specialized organics.

The commercial availability of 3-(2-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid through specialty chemical suppliers has expanded its accessibility. Procurement-related searches often include terms like high-purity building blocks and custom synthesis services, indicating its niche but growing market. Patent literature reveals its incorporation in proprietary formulations, particularly in areas addressing drug delivery challenges—a trending topic in biotech innovation.

Future directions for this compound may involve its integration into click chemistry platforms or metal-organic frameworks (MOFs), both highly searched subjects in materials science. Its potential role in bioisostere development continues to attract attention, as evidenced by increasing publications on three-dimensional fragment libraries for drug design. These applications position CAS No. 2287313-06-6 at the intersection of multiple cutting-edge research domains.